Cas no 313973-09-0 (3-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 313973-09-0
• MF: C₁₅H₁₁ClN₂OS
• MW: 302.778640985489
• CID: 5975778
• PubChem ID: 746879
• Update Time: 2025-11-01

3-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• 3-chloro-N-(4-methylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, 3-chloro-N-(4-methyl-2-benzothiazolyl)-
• Z29809025
• F0012-0168
• 313973-09-0
• SR-01000394541-1
• Oprea1_294947
• SR-01000394541
• CCG-317779
• AKOS001039210
• AN-652/40126621

• Inchi： 1S/C15H11ClN2OS/c1-9-4-2-7-12-13(9)17-15(20-12)18-14(19)10-5-3-6-11(16)8-10/h2-8H,1H3,(H,17,18,19)
• InChI Key： XUTBETGCVAQEGN-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC=C2S1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 302.0280618g/mol
• Monoisotopic Mass: 302.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 8.74±0.70(Predicted)

Additional information on 3-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide

3-Chloro-N-(4-Methyl-1,3-Benzothiazol-2-Yl)Benzamide: A Comprehensive Overview

3-Chloro-N-(4-Methyl-1,3-Benzothiazol-2-Yl)Benzamide, also known by its CAS registry number 313973-09-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a 4-methylbenzothiazole group. The benzothiazole ring system is a well-known heterocyclic structure that has found applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 3-Chloro-N-(4-Methyl-1,3-Benzothiazol-2-Yl)Benzamide typically involves a multi-step process, often starting with the preparation of the benzothiazole derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such compounds, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These innovations not only enhance the efficiency of synthesis but also reduce the environmental footprint associated with traditional methods.

The chemical structure of this compound plays a pivotal role in its properties and potential applications. The presence of the chloro group at the meta position of the benzene ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it a promising candidate for applications in electronic materials, such as organic semiconductors and optoelectronic devices. Recent studies have demonstrated that compounds with similar structures exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

In addition to its electronic properties, 3-Chloro-N-(4-Methyl-1,3-Benzothiazol-2-Yl)Benzamide has shown potential in biological applications. The benzothiazole moiety is known for its bioactivity, and this compound has been investigated for its anti-inflammatory and antioxidant properties. Researchers have reported that this compound exhibits significant radical scavenging activity, which could be exploited in the development of novel therapeutic agents. Furthermore, its ability to interact with biological molecules makes it a valuable tool in drug discovery research.

The physical properties of this compound are also worth noting. It has a melting point of approximately 245°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Such techniques are essential for determining the purity and structural integrity of the compound during synthesis and characterization.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of 3-Chloro-N-(4-Methyl-1,3-Benzothiazol-2-Yl)Benzamide. Density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity. These studies have revealed that the compound possesses favorable electronic characteristics for use in organic electronics, such as high electron mobility and stability under ambient conditions.

In conclusion, 3-Chloro-N-(4-Methyl-1,3-Benzothiazol-2-Yl)Benzamide (CAS No: 313973-09-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable asset in both academic research and industrial development.